1H-1,2,4-Triazole,1-[[tris(1-methylethyl)silyl]methyl]-(9CI)

• CAS No.: 101804-56-2
• Molecular Formula: C12H25N3Si
• Molecular Weight: 239.438
• IUPAC Name: tri(propan-2-yl)-(1,2,4-triazol-1-ylmethyl)silane
• InChI: InChI=1S/C12H25N3Si/c1-10(2)16(11(3)4,12(5)6)9-15-8-13-7-14-15/h7-8,10-12H,9H2,1-6H3
• InChI Key: JREQOZJWSBSGHX-UHFFFAOYSA-N
• SMILES: CC(C)[Si](CN1C=NC=N1)(C(C)C)C(C)C
• Synonyms: 1H-1,2,4-Triazole,1-[[tris(1-methylethyl)silyl]methyl]-(9CI)

Description

1H-1,2,4-Triazole,1-[[tris(1-methylethyl)silyl]methyl]-(9CI) is a chemical compound with the molecular formula C12H25N3Si and a molecular weight of 239.4325 g/mol . This compound belongs to the triazole family, which is known for its diverse applications in various fields such as pharmaceuticals, agriculture, and materials science .

Preparation Methods

The synthesis of 1H-1,2,4-Triazole,1-[[tris(1-methylethyl)silyl]methyl]-(9CI) involves several steps. One common method includes the reaction of 1H-1,2,4-triazole with tris(1-methylethyl)silyl chloride in the presence of a base such as triethylamine . The reaction is typically carried out under an inert atmosphere to prevent any unwanted side reactions. The product is then purified using standard techniques such as column chromatography .

Chemical Reactions Analysis

1H-1,2,4-Triazole,1-[[tris(1-methylethyl)silyl]methyl]-(9CI) undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions with reagents such as alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1H-1,2,4-Triazole,1-[[tris(1-methylethyl)silyl]methyl]-(9CI) has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound has been studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research has explored its potential as a pharmacophore in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1H-1,2,4-Triazole,1-[[tris(1-methylethyl)silyl]methyl]-(9CI) involves its interaction with specific molecular targets. The triazole ring can coordinate with metal ions, which can influence various biochemical pathways . Additionally, the compound can interact with enzymes and receptors, modulating their activity .

Comparison with Similar Compounds

1H-1,2,4-Triazole,1-[[tris(1-methylethyl)silyl]methyl]-(9CI) can be compared with other triazole derivatives such as:

1H-1,2,4-Triazole: A simpler triazole compound with similar chemical properties.

1-Methyl-1,2,4-Triazole: Another triazole derivative with a methyl group instead of the tris(1-methylethyl)silyl group.

Tris(1-benzyl-1H-1,2,3-triazol-4-yl)methyl amine: A triazole compound with a benzyl group, used in different applications.

The uniqueness of 1H-1,2,4-Triazole,1-[[tris(1-methylethyl)silyl]methyl]-(9CI) lies in its specific substituent, which imparts distinct chemical and physical properties .